Cas no 1020981-35-4 (4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1020981-35-4
• MF: C₂₀H₂₃F₂N₃O₃S
• MW: 423.476730585098
• CID: 6385148
• PubChem ID: 42175372
• Update Time: 2025-10-20

4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• F5253-0185
• 4-fluoro-N-[3-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylpropyl]benzamide
• 4-fluoro-N-(3-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)propyl)benzamide
• AKOS024503189
• 1020981-35-4

• Inchi： 1S/C20H23F2N3O3S/c21-17-4-2-16(3-5-17)20(26)23-10-1-15-29(27,28)25-13-11-24(12-14-25)19-8-6-18(22)7-9-19/h2-9H,1,10-15H2,(H,23,26)
• InChI Key： FBEODMIYVUPJAL-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1C=CC(=CC=1)F)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.14281910g/mol
• Monoisotopic Mass: 423.14281910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide

Comprehensive Overview of 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1020981-35-4)

4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1020981-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a fluorobenzamide moiety with a piperazine sulfonyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors, given its structural similarity to known bioactive molecules.

The compound's CAS No. 1020981-35-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its long chemical name reflects its complex architecture, which includes multiple functional groups such as fluoro-substituted phenyl rings and a sulfonamide linker. These features contribute to its physicochemical properties, including solubility, stability, and binding affinity, which are essential for its potential therapeutic applications.

In recent years, the demand for fluorinated compounds like 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a common strategy in medicinal chemistry to improve drug-like properties, and this compound exemplifies the trend. Researchers are exploring its potential in areas such as central nervous system (CNS) disorders, given the piperazine moiety's prevalence in neuroactive drugs.

Another hot topic in the scientific community is the role of sulfonyl-containing compounds in drug design. The sulfonamide group in this molecule may contribute to its ability to interact with enzymes or receptors, making it a candidate for further investigation in enzyme inhibition or receptor modulation. This aligns with current trends in personalized medicine, where targeted therapies are increasingly prioritized.

From a synthetic chemistry perspective, the preparation of CAS No. 1020981-35-4 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control to ensure high yield and purity, which are critical for research and potential commercial applications. The compound's synthesis is often discussed in forums and publications focusing on advanced organic synthesis techniques.

Given the growing interest in AI-driven drug discovery, compounds like 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide are frequently analyzed using computational methods. Researchers employ molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This approach accelerates the identification of promising candidates for further experimental validation.

In summary, 4-fluoro-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1020981-35-4) represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with the strategic incorporation of fluorine and sulfonamide groups, positions it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of discussion in both academic and industrial settings.